6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 6-methyl-N-[(1-methylpyrrol-2-yl)methyl]pyridin-3-amine
• InChI: InChI=1S/C12H15N3/c1-10-5-6-11(8-13-10)14-9-12-4-3-7-15(12)2/h3-8,14H,9H2,1-2H3
• InChI Key: RXMCHFHZNZQMJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)NCC2=CC=CN2C

Description

6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine (CAS 1521549-80-3) is a chemical compound with the molecular formula C12H15N3 and a molecular weight of 201.27 g/mol . Its structure features a 6-methylpyridin-3-amine group linked via a methylene bridge to a 1-methyl-1H-pyrrole ring, a configuration that classifies it as a valuable nitrogen-containing heterocyclic building block . This structure is shared by a class of compounds frequently investigated in medicinal chemistry and drug discovery for their potential as molecular scaffolds . As a specialist chemical, it is intended for laboratory research purposes and is a key intermediate for researchers in organic synthesis and pharmaceutical development. The compound is associated with safety precautions; it carries hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Researchers should consult the Safety Data Sheet (SDS) and adhere to proper laboratory safety protocols. Disclaimer: This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic uses, nor for human or veterinary consumption.

Preparation Methods

Starting Materials

• Pyridin-3-amine derivative: For example, 6-methoxypyridin-3-amine or 6-methylpyridin-3-amine.
• Pyrrole aldehyde derivative: Such as pyrrole-2-carbaldehyde or 1-methylpyrrole-2-carbaldehyde (to introduce the N-methyl group as in the target compound).

Reaction Conditions

• Solvent: Ethanol is commonly used due to its good solubilizing properties and compatibility with both reactants.
• Catalyst: A catalytic amount of glacial acetic acid facilitates the condensation by protonating the carbonyl oxygen, enhancing electrophilicity.
• Temperature: Refluxing at approximately 65 °C for 4–6 hours ensures complete reaction.
• Molar Ratios: Equimolar amounts of amine and aldehyde are typically employed.
• Monitoring: Reaction progress is monitored by thin-layer chromatography (TLC) to confirm completion.

Workup and Purification

• After reflux, the reaction mixture is allowed to cool to room temperature.
• The product precipitates as a solid, which is filtered, washed with ethanol to remove impurities, and dried under vacuum.
• The crude product may be further purified by recrystallization from ethanol or other suitable solvents.

Detailed Experimental Procedure (Adapted from Analogous Schiff Base Ligand Synthesis)

Step	Procedure	Details
1	Dissolution	Dissolve 6-methylpyridin-3-amine (1.0 mmol) in 20 mL ethanol. Separately dissolve 1-methylpyrrole-2-carbaldehyde (1.0 mmol) in 10 mL ethanol.
2	Mixing	Combine the two solutions in a round-bottom flask. Add 2-3 drops of glacial acetic acid as catalyst.
3	Reflux	Heat the mixture under reflux at 65 °C for 6 hours with stirring.
4	Monitoring	Monitor reaction completion by TLC using an appropriate solvent system (e.g., ethyl acetate/hexane).
5	Cooling and Precipitation	Allow the mixture to cool to room temperature; the Schiff base product precipitates as a solid.
6	Filtration and Washing	Filter the solid, wash with cold ethanol to remove unreacted starting materials and impurities.
7	Drying	Dry the product under vacuum at room temperature to constant weight.

Characterization and Yield

Parameter	Observed Data (Typical)
Physical appearance	Brown crystalline solid
Yield	70–80% (depending on scale and purity)
Melting point	Typically reported between 150–180 °C for related compounds
Spectroscopic confirmation	FT-IR: Azomethine C=N stretch near 1600–1650 cm⁻¹; NMR: Characteristic signals for pyridine, pyrrole, and methyl protons; Mass spectrometry confirms molecular ion peak consistent with molecular mass

Notes on Structural Variations

• The presence of the N-methyl group on the pyrrole ring requires using 1-methylpyrrole-2-carbaldehyde instead of pyrrole-2-carbaldehyde.
• The methyl substituent at the 6-position of the pyridine ring is introduced by starting with 6-methylpyridin-3-amine.
• Reaction conditions remain largely unchanged, but slight optimization may be needed to accommodate steric or electronic effects from substituents.

Comparative Table of Preparation Parameters for Related Schiff Base Ligands

Compound	Amine Component	Aldehyde Component	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)
N-((1H-pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine	6-Methoxypyridin-3-amine	Pyrrole-2-carbaldehyde	Ethanol	Glacial acetic acid	65	6	78
6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine (target)	6-Methylpyridin-3-amine	1-Methylpyrrole-2-carbaldehyde	Ethanol	Glacial acetic acid	65	6	~70–80 (expected)

Additional Research Findings

• Schiff base ligands synthesized by this method form stable bidentate ligands coordinating through the azomethine nitrogen and pyridine nitrogen.
• These ligands can be further complexed with transition metals (e.g., Cu(II), Co(II)) by reacting with metal salts in ethanolic solution, often in the presence of sodium acetate to facilitate complexation.
• The synthesized Schiff base and its metal complexes have demonstrated significant antimicrobial activities, indicating the biological relevance of the preparation method and compound structure.
• Analytical techniques such as FT-IR, NMR, mass spectrometry, and thermogravimetric analysis confirm the structural integrity and purity of the synthesized compounds.
• Computational studies (DFT, molecular docking) support the experimental findings regarding binding affinity and biological activity.

Scientific Research Applications

6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine involves its interaction with specific molecular targets and pathways. For instance, it may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Structural Analogues

N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine

• Substituents : 6-methoxy group on pyridine; Schiff base linkage to pyrrole (methylene instead of methylamine).
• Key Features: Forms Co(II) and Cu(II) complexes with notable antimicrobial activity .

6-Methylpyridin-3-amine

• Substituents : Simpler structure with only a 6-methyl group.
• Crystallographic Data : The methyl and amine groups are slightly displaced from the pyridine plane (0.021 Å and 0.058 Å, respectively), facilitating intermolecular N–H···N hydrogen bonding . This suggests that bulky substituents, like the (1-methylpyrrole)methyl group in the target compound, may disrupt such packing.

6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-amine

• Substituents : Fused pyrazolo ring at positions 3–4 of pyridine.

6-[(2R)-1-(2-methylpropyl)pyrrolidin-2-yl]-N-(pyridin-2-yl)pyridin-3-amine

• Substituents : Stereospecific pyrrolidine group at position 6.

Comparative Analysis Table

Compound Name	Substituent on Pyridin-3-amine	Key Features/Activities	Reference Evidence
6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine	6-methyl, N-(1-methylpyrrol-2-ylmethyl)	Target compound; potential for π-π interactions	N/A
N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine	6-methoxy, Schiff base-linked pyrrole	Antimicrobial activity via metal complexes
6-Methylpyridin-3-amine	6-methyl	Hydrogen-bonded crystal packing
6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-amine	Fused pyrazolo ring	Enhanced aromatic stability
6-[(2R)-1-(2-methylpropyl)pyrrolidin-2-yl]-N-(pyridin-2-yl)pyridin-3-amine	Chiral pyrrolidine	Stereochemical influence on binding

Research Findings and Implications

Crystallographic and Electronic Properties

• Hydrogen Bonding: In 6-Methylpyridin-3-amine, hydrogen bonding drives crystal packing .

Future Research :

• Crystallographic studies to elucidate packing and hydrogen-bonding patterns.
• In silico docking studies to predict binding affinities against microbial targets.
• Synthesis and evaluation of metal complexes to assess antimicrobial efficacy.

Biological Activity

6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine, with the CAS number 1119391-28-4, is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, focusing on its antibacterial, anti-inflammatory, and other therapeutic effects, supported by various studies and case evaluations.

Chemical Structure and Properties

The molecular formula of 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine is $C_{12}H_{15}N_{3}$ with a molecular weight of approximately 201.27 g/mol. The compound features a pyridine ring substituted with a pyrrole moiety, which is significant in determining its biological activity.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of pyridine derivatives, including 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine. In vitro evaluations suggest that compounds with similar structures exhibit significant activity against various bacterial strains. For instance:

Compound Type	MIC (μg/mL)	Bacterial Strain
Isoniazid	0.25	Mycobacterium tuberculosis
Ciprofloxacin	2.0	Staphylococcus aureus
6-Methyl...	TBD	TBD

Studies show that pyrrole-containing compounds can exhibit Minimum Inhibitory Concentration (MIC) values as low as 3.125 μg/mL against Staphylococcus aureus . Although specific MIC data for 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine are not yet published, its structural analogs suggest promising antibacterial properties.

Anti-inflammatory Effects

The anti-inflammatory activity of related pyridine derivatives has been documented extensively. Research indicates that these compounds can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation:

Compound	IC50 (μM)	COX Enzyme
Indomethacin	9.17	COX-1
Celecoxib	0.04	COX-2
Pyridine Derivative	TBD	COX Enzyme

In particular, the anti-inflammatory effects are attributed to their ability to suppress the expression of inflammatory mediators such as prostaglandins . The structure of 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine suggests it may also exhibit similar inhibitory effects.

Structure–Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of pyridine derivatives. Modifications in the pyridine and pyrrole rings can significantly influence their pharmacological profiles. For example:

• Substituents : Electron-donating groups enhance activity against bacterial strains.
• Ring Modifications : Alterations in ring structures can lead to increased potency against specific targets.

Case Studies

A recent study evaluated several pyridine derivatives for their antimicrobial properties and found that modifications led to varying degrees of efficacy . The study concluded that compounds with specific structural features could be developed into effective antimicrobial agents.

Q & A

Q. What are the recommended synthetic routes for 6-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves multi-step nucleophilic substitution or reductive amination. Key steps include:

• Step 1 : Preparation of the pyrrole-methylamine intermediate via alkylation of 1-methylpyrrole with a halogenated methylpyridine derivative.
• Step 2 : Coupling with 6-methylpyridin-3-amine under palladium-catalyzed cross-coupling or using a reducing agent (e.g., NaBH4) for amination .
• Optimization : Use inert atmospheres (N₂/Ar), polar aprotic solvents (DMF, DMSO), and catalysts (e.g., Pd(PPh₃)₄) to enhance yield. Monitor reaction progress via TLC or LCMS .

Q. How should researchers characterize this compound using spectroscopic methods?

• Methodological Answer :

• ¹H NMR : Focus on aromatic protons (pyridine/pyrrole rings) and methyl groups. For example:
• Pyridine C-H: δ 8.5–7.5 ppm.
• Pyrrole C-H: δ 6.5–6.0 ppm.
• Methyl groups: δ 2.0–2.5 ppm (pyridine-CH₃) and δ 3.5–3.8 ppm (N-CH₃) .
• LCMS/HPLC : Confirm molecular ion ([M+H]⁺) and purity (>95% by HPLC with C18 columns) .
• IR : Identify N-H stretches (~3300 cm⁻¹) and aromatic C=C (~1600 cm⁻¹).

Q. What theoretical frameworks guide the study of its reactivity and biological interactions?

• Methodological Answer :

• Molecular Orbital Theory : Predict electron-rich regions (pyrrole N) for electrophilic substitution.
• DFT Calculations : Optimize geometry to study binding affinity with biological targets (e.g., enzymes) .
• QSAR Models : Correlate substituent effects (e.g., methyl groups) with solubility or bioactivity .

Advanced Research Questions

Q. How can researchers address contradictions in spectroscopic data during characterization?

• Methodological Answer :

• Cross-Validation : Combine ¹H NMR, ¹³C NMR, and HSQC/ HMBC to resolve overlapping signals (e.g., pyrrole vs. pyridine protons) .
• Isotopic Labeling : Use deuterated solvents (DMSO-d6) to eliminate solvent interference in NMR .
• X-ray Crystallography : Resolve ambiguous stereochemistry or tautomeric forms (e.g., pyrrole N-H tautomerism) .

Q. What computational strategies predict its interactions with biological targets?

• Methodological Answer :

• Docking Simulations : Use AutoDock Vina to model binding to receptors (e.g., GPCRs) with PyMOL visualization.
• MD Simulations : Assess stability of ligand-protein complexes in explicit solvent (e.g., water, 150 mM NaCl) over 100 ns trajectories .
• Machine Learning : Train models on PubChem BioAssay data to predict cytotoxicity or ADMET properties .

Q. What strategies optimize yield in multi-step synthesis?

• Methodological Answer :

• DoE (Design of Experiments) : Vary temperature, catalyst loading, and solvent polarity to identify optimal conditions via response surface methodology .
• Workup Optimization : Use liquid-liquid extraction (e.g., EtOAc/H₂O) and column chromatography (silica gel, hexane/EtOAc gradient) for purification .
• In-line Analytics : Implement PAT (Process Analytical Technology) with FTIR or Raman spectroscopy for real-time monitoring .